Diethyl 2-(1,1-dimethyl-2-propynyl)malonate

• CAS No.: 21079-27-6
• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: diethyl 2-(2-methylbut-3-yn-2-yl)propanedioate
• InChI: InChI=1S/C12H18O4/c1-6-12(4,5)9(10(13)15-7-2)11(14)16-8-3/h1,9H,7-8H2,2-5H3
• InChI Key: GNCXYZOCHNPJEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)OCC)C(C)(C)C#C

Description

Diethyl 2-(1,1-dimethyl-2-propynyl)malonate is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl malonate (34.8 g.) was added to a solution of sodium (5.0 g.) in ethanol (500 ml.) and the mixture stirred for a few minutes. 3,3-Dimethyl-1-bromoallene (32.0 g.) was then added dropwise at the ambient temperature after which the mixture was refluxed for 3 hours. The ethanolic solution obtained was poured into an excess of water and the mixture extracted with chloroform (3×200 ml.). The extracts were combined, dried with anhydrous sodium sulphate and evaporated and the residual oil distilled under reduced pressure to yield ethyl 3,3-dimethyl-2-ethoxycarbonylpent-4-ynoate, as an oil b.p. 56°-60°/0.1 mm. Hg.